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Introduction

Kdm4-IN-3 is a potent and cell-permeable inhibitor of the KDM4 family of histone lysine
demethylases. These enzymes, particularly KDM4A-D, are crucial regulators of epigenetic
marks, primarily targeting the demethylation of trimethylated histone H3 at lysine 9 (H3K9me3)
and lysine 36 (H3K36me3). Dysregulation of KDM4 activity is implicated in various cancers,
making them attractive therapeutic targets. Kdm4-IN-3 serves as a valuable chemical probe for
elucidating the biological functions of KDM4 enzymes and for validating their potential as drug
targets in oncology and other diseases.

These application notes provide detailed protocols for utilizing Kdm4-IN-3 in key epigenetic
research assays and summarize its known biochemical and cellular activities.

Biochemical and Cellular Activity of Kdm4-IN-3

Kdm4-IN-3 exhibits inhibitory activity against the KDM4 family. Its mechanism of action has
been characterized as non-competitive with respect to the H3K9me3 peptide substrate and
uncompetitive with the a-ketoglutarate (a-KG) co-substrate.

© 2026 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15585687#bc-rfq
https://www.benchchem.com/product/b15585687/docs?utm_src=pdf-body#kdm4-in-3-application-notes-and-protocols-for-epigenetic-research
https://www.benchchem.com/product/b15585687/docs?utm_src=pdf-body#kdm4-in-3-application-notes-and-protocols-for-epigenetic-research
https://www.benchchem.com/product/b15585687/docs?utm_src=pdf-body#kdm4-in-3-application-notes-and-protocols-for-epigenetic-research
https://www.benchchem.com/product/b15585687/docs?utm_src=pdf-body#kdm4-in-3-application-notes-and-protocols-for-epigenetic-research
https://www.benchchem.com/product/b15585687/docs?utm_src=pdf-body#kdm4-in-3-application-notes-and-protocols-for-epigenetic-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585687?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Compound Target IC50 (nM) Cell Line(s) Effect Reference
Inhibits cell
Prostate growth,
Cancer increases
Kdm4-IN-3 KDM4 871 [1]
(DU145, global
PC3) H3K9me3
levels
Lung,
Prostate,
KDMA4A-E, Rhabdomyos  Blocks
JIB-04 230-1100 _ _ [2]
KDM5A arcoma, proliferation
Germ cell
tumors
Increases
3000 global
Breast
KDM4A, (KDM4A), H3K9me3/me
NCDM-32B Cancer [3]
KDM4C 1000 2 levels,
(HCC1954)
(KDM4C) decreases
cell viability

Signaling Pathways Involving KDM4

KDM4 enzymes are integral components of several critical signaling pathways implicated in

cancer progression. Understanding these pathways is essential for designing experiments and

interpreting data when using KDM4 inhibitors like Kdm4-IN-3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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